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Compound of Interest

Compound Name: D-(+)-Cellohexose eicosaacetate

Cat. No.: B7796862 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized chemical compounds is paramount. This document provides immediate,

essential safety protocols and logistical plans for D-(+)-Cellohexose eicosaacetate, a highly

purified acetylated carbohydrate intended for research use only.

Personal Protective Equipment (PPE)
When handling D-(+)-Cellohexose eicosaacetate, which is a fine, white, odorless powder,

appropriate personal protective equipment is crucial to minimize exposure and ensure personal

safety. The recommended PPE is based on guidelines for handling similar fine organic powders

and acetylated carbohydrates.

Table 1: Recommended Personal Protective Equipment
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Body Part PPE Item
Standard/Specificat
ion

Purpose

Eyes/Face
Safety Goggles or

Face Shield

EN 166 or OSHA 29

CFR 1910.133

Protects against dust

particles and potential

splashes.

Hands
Nitrile or Neoprene

Gloves
EN 374

Prevents direct skin

contact.[1]

Body
Laboratory Coat or

Coveralls
EN ISO 27065

Protects clothing and

skin from

contamination.[2]

Respiratory

Particle Filter Mask

(e.g., N95) or Half

Mask with Particle

Filter

P1 (EN 143)
Necessary when dust

formation is likely.[3]

Feet Closed-toe Shoes -

Standard laboratory

practice to protect

feet.

Handling and Storage
Proper handling and storage are critical to maintain the integrity of D-(+)-Cellohexose
eicosaacetate and to prevent accidents.

Operational Plan:

Preparation: Before handling, ensure the work area is clean and well-ventilated. Have all

necessary PPE readily available.

Dispensing: Handle the compound in a designated area, such as a chemical fume hood, to

minimize inhalation of any airborne particles. Avoid creating dust.

Spill Management: In case of a spill, avoid dry sweeping. Gently cover the spill with an

absorbent material, then collect it into a suitable container for disposal.
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Storage Conditions:

Temperature: Store at 4°C.[4]

Atmosphere: Keep in a dry, well-ventilated place.[5][6]

Container: Keep the container tightly closed.[6]

The following diagram outlines the standard workflow for handling D-(+)-Cellohexose
eicosaacetate in a laboratory setting.
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Workflow for Handling D-(+)-Cellohexose Eicosaacetate

Preparation

Handling

Cleanup & Disposal

Prepare clean, ventilated workspace

Don appropriate PPE

Weigh compound in fume hood

Proceed to handling

Dissolve in appropriate solvent

Perform experiment

Clean glassware

Experiment complete

Dispose of chemical waste

Doff PPE

Click to download full resolution via product page

Caption: Standard laboratory workflow for safe handling.
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Disposal Plan
Proper disposal of D-(+)-Cellohexose eicosaacetate and its containers is essential to prevent

environmental contamination and comply with regulations.

Disposal Guidelines:

Chemical Waste: Dispose of unused D-(+)-Cellohexose eicosaacetate and any solutions

containing it as chemical waste in accordance with local, state, and federal regulations.

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, absorbent pads, and weighing papers, should also be disposed of as chemical

waste.

Empty Containers: Rinse empty containers thoroughly before disposal, and dispose of the

rinsate as chemical waste.

The logical relationship for the disposal process is outlined in the diagram below.
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Disposal Plan for D-(+)-Cellohexose Eicosaacetate

Waste Generation

Waste Collection

Final Disposal

Unused D-(+)-Cellohexose Eicosaacetate

Designated Chemical Waste Container

Contaminated PPE and lab supplies Empty, rinsed containers

Licensed Chemical Waste Disposal Facility

Follow institutional guidelines

Click to download full resolution via product page

Caption: Logical flow for proper chemical waste disposal.

Physical and Chemical Properties
While a specific Safety Data Sheet (SDS) for D-(+)-Cellohexose eicosaacetate is not readily

available, data from similar acetylated carbohydrates can provide an indication of its properties.

Table 2: Comparative Physical and Chemical Properties
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Property D-(+)-Cellobiose
D-(+)-Cellohexose
Eicosaacetate

Molecular Formula C12H22O11 C76H102O51[4]

Appearance White Powder Solid[7] White Powder

Odor Odorless[7] Odorless

Melting Point 239 °C / 462.2 °F[7] Not available

Solubility Soluble in water[7] Not available

Health and Safety Information
Based on information for similar compounds, D-(+)-Cellohexose eicosaacetate is not

classified as hazardous. However, standard laboratory hygiene and safety practices should

always be followed.

First Aid Measures:

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[5]

Skin Contact: Wash off immediately with plenty of water.[5]

Inhalation: Move to fresh air.[5]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[5]

In all cases of exposure, seek medical attention if symptoms occur.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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